![molecular formula C20H20FN3O3S B2759664 N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,5-dimethylbenzenesulfonamide CAS No. 921880-01-5](/img/structure/B2759664.png)
N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,5-dimethylbenzenesulfonamide
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Description
N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H20FN3O3S and its molecular weight is 401.46. The purity is usually 95%.
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Scientific Research Applications
Fluorochemicals in Environmental Health
Research on fluorochemicals, such as perfluorooctanesulfonate (PFOS) and perfluorooctanoate (PFOA), has been extensive due to their widespread use and persistence in the environment. Studies have focused on understanding the concentration of these chemicals in human blood over time, indicating an increase in serum fluorochemical concentrations between 1974 and 1989, with a plateau observed towards 2001 (Olsen et al., 2005)(Olsen et al., 2005). This research is critical for assessing the impact of environmental exposure to fluorochemicals on human health and has implications for regulatory policies and public health interventions.
Fluorochemical Exposure and Human Health
Further studies investigate the serum concentrations of fluorochemicals in specific populations, such as the elderly, to assess potential health risks associated with exposure (Olsen et al., 2004)(Olsen et al., 2004). Understanding the distribution and effects of these chemicals in different demographic groups helps in identifying vulnerable populations and formulating targeted health advisories.
Metabolism and Disposition of Fluorochemicals
The metabolism and disposition of fluorochemical-based drugs in humans have been a significant area of research, providing insights into how these compounds are processed and eliminated from the body. For instance, studies on the metabolism and disposition of specific GABA-A receptor agonists reveal the pathways through which these drugs are metabolized and the potential implications for their pharmacokinetics and toxicity (Polsky-Fisher et al., 2006)(Polsky-Fisher et al., 2006). Such research is crucial for drug development and safety assessment, ensuring that therapeutic agents are both effective and safe for human use.
Environmental Monitoring and Public Health
The development of methods for the detection and quantification of fluorochemicals in biological samples is essential for monitoring environmental exposure and its health impacts. Advanced analytical techniques enable the identification of various fluorochemicals in human serum and milk, aiding in the assessment of exposure levels and potential health risks (Kuklenyik et al., 2004)(Kuklenyik et al., 2004). These methodologies are instrumental in conducting epidemiological studies and informing public health policies.
Properties
IUPAC Name |
N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]-2,5-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20FN3O3S/c1-14-3-4-15(2)19(13-14)28(26,27)22-11-12-24-20(25)10-9-18(23-24)16-5-7-17(21)8-6-16/h3-10,13,22H,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKNLMBQZTSTWBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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